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This document provides detailed application notes and protocols for the use of high-purity
synthetic CLE25 peptide in research and drug development. The CLE25 peptide, a key
signaling molecule in plants, is instrumental in understanding vascular development and stress
response mechanisms. These guidelines are intended for researchers, scientists, and drug
development professionals.

Product Information

High-purity synthetic CLE25 peptide is a 12-amino acid peptide with the sequence Arg-Lys-
Val-Hyp-Asn-Gly-Hyp-Asp-Pro-lle-His-Asn, where 'Hyp' represents hydroxyproline. It is typically
supplied as a lyophilized powder and should be stored at -20°C. The molecular weight is
approximately 1375.5 g/mol .[1] For research purposes, it is crucial to use a highly pure
synthetic version to ensure reproducible results.

Table 1: Commercial Sources for High-Purity Synthetic CLE25 Peptide
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) . Quantity Catalog
Supplier Product Name Purity .
Options Number
Blue Tiger CLE25 Peptide Custom amounts
S ) =298% (HPLC) _ MDP0859
Scientific (Highly Pure) available
CLE25 Peptide - 100 pg, Custom
Molecular Depot ) Not Specified MDP0859
(Highly Pure) bulk amounts
MedchemExpres ] 50 mg, 100 mg,
CLE25 Peptide >98% HY-P1004
S 250 mg, Custom
Peptide Institute, ) 0.5 mg, Bulk
CLE25 Peptide >98.0% (HPLC) 4511-v
Inc. request
FUJIFILM Wako CLE25 Peptide >98% (HPLC) 0.5mg 332-45111
) ) ) ) Inquire for
Biosynth CLE25 Peptide High Purity ) PBP-4511-V
options

Biological Activity and Signaling Pathways

The CLE25 peptide is a versatile signaling molecule involved in at least two distinct pathways

in Arabidopsis thaliana:

» Vascular Development (Phloem Initiation): CLE25 peptide signals through the CLAVATA2
(CLV2) and CLE-RESISTANT RECEPTOR KINASE (CLERK) receptor complex to regulate
the initiation of phloem development.[2] This pathway is crucial for the proper formation of

the plant's vascular system.

e Drought Stress Response and Stomatal Closure: As a long-distance signal, CLE25 moves

from the roots to the leaves in response to dehydration.[3] In the leaves, it binds to the
BARELY ANY MERISTEM (BAM1) and BAM3 receptor-like kinases.[3] This binding event
triggers a signaling cascade that upregulates the expression of 9-CIS-EPOXYCAROTENOID
DIOXYGENASE 3 (NCED3), a key enzyme in the biosynthesis of the stress hormone
abscisic acid (ABA).[3][4] The resulting increase in ABA levels leads to stomatal closure,

reducing water loss.[3][5]
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Application Notes

High-purity synthetic CLE25 peptide is a valuable tool for a variety of in vitro and in vivo
studies:

» Receptor-Ligand Interaction Studies: To investigate the binding affinity and kinetics of CLE25
with its receptors, such as BAM1, BAM3, and the CLERK-CLV2 complex.

¢ In Vitro Bioassays: To study the physiological effects of CLE25, such as the induction of
stomatal closure in epidermal peels.

¢ Signaling Pathway Elucidation: To dissect the downstream components of the CLE25
signaling cascade, including protein phosphorylation and changes in gene expression.

o Structure-Activity Relationship Studies: To identify the key amino acid residues responsible
for the biological activity of CLE25 by using synthetic analogues.

e Drug Discovery and Agrochemical Screening: To identify compounds that can modulate the
activity of the CLE25 signaling pathway for potential applications in agriculture to enhance
drought tolerance in crops.

Experimental Protocols
Stomatal Aperture Assay in Arabidopsis thaliana

This protocol is designed to assess the effect of synthetic CLE25 peptide on stomatal closure
in detached leaves.

Materials:

o High-purity synthetic CLE25 peptide

Arabidopsis thaliana (Col-0) plants, 4-5 weeks old

Opening Buffer (10 mM MES-KOH, pH 6.15, 50 mM KCI, 10 uM CacCl2)

Microscope slides and coverslips

Microscope with a camera and image analysis software (e.g., ImageJ)
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Procedure:

Prepare a stock solution of CLE25 peptide in sterile water. It is recommended to prepare
fresh dilutions in the opening buffer for each experiment.

Excise fully expanded rosette leaves from well-watered Arabidopsis plants.

Float the detached leaves, abaxial (lower) side down, in a petri dish containing the opening
buffer and expose to light for 2-3 hours to induce stomatal opening.

Replace the opening buffer with fresh buffer containing different concentrations of CLE25
peptide (e.g., 1 nM, 10 nM, 100 nM, 1 uM).[5] Include a mock control with the buffer alone.

Incubate the leaves for 3 hours under the same light conditions.[5]

To observe the stomata, you can either create an epidermal peel or use a non-destructive
imaging technique. For epidermal peels, gently tear the leaf and mount the thin epidermal
layer on a microscope slide with a drop of the incubation buffer.

Immediately observe the stomata under a microscope and capture images.

Measure the width and length of the stomatal pores using image analysis software. At least
50 stomata should be measured per treatment condition.

The stomatal aperture is typically expressed as the ratio of width to length.

Table 2: Dose-Response of CLE25 Peptide on Stomatal Aperture
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CLE25 Concentration (nM)

Mean Stomatal Aperture (Width/Length
Ratio) + SD

0 (Mock) Insert experimentally determined value
1 Insert experimentally determined value
10 Insert experimentally determined value
100 Insert experimentally determined value
1000 Insert experimentally determined value
EC50 To be determined from the dose-response curve

Quantitative Real-Time PCR (qRT-PCR) for NCED3

Expression

This protocol details the measurement of NCED3 gene expression in response to CLE25

peptide treatment.

Materials:

e Arabidopsis thaliana seedlings (2 weeks old)

e Liquid %2 MS medium

o Synthetic CLE25 peptide

¢ RNA extraction kit

o CDNA synthesis kit

¢ gPCR master mix and primers for NCED3 and a reference gene (e.g., ACTIN2)

e Real-time PCR system

Procedure:

e Grow Arabidopsis seedlings in liquid %2 MS medium.
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o Treat the seedlings with a final concentration of 1 uM CLE25 peptide or a mock solution.

e Harvest the aerial parts of the seedlings at different time points (e.g., 0, 1, 3, 6 hours) after
treatment.

o Immediately freeze the samples in liquid nitrogen and store at -80°C until RNA extraction.

o Extract total RNA from the samples using a commercial RNA extraction kit according to the
manufacturer's instructions.

o Synthesize first-strand cDNA from the total RNA using a cDNA synthesis kit.

o Perform gRT-PCR using the synthesized cDNA, gene-specific primers for NCED3 and the
reference gene, and a qPCR master mix.

e Analyze the results using the AACt method to determine the relative fold change in NCED3
expression.

Table 3: NCED3 Expression in Response to CLE25 Peptide

) . Relative NCED3 Expression (Fold
Time Point (hours)

Change) + SD
0 1.0
1 Insert experimentally determined value
3 Insert experimentally determined value
6 Insert experimentally determined value

Receptor-Ligand Binding Assay (Conceptual Protocol)

A direct binding assay has not been explicitly detailed for CLE25 in the literature surveyed.
However, based on similar peptide-receptor studies, an isothermal titration calorimetry (ITC) or
microscale thermophoresis (MST) experiment could be performed. For example, a study on the
related CLE45 peptide and its receptor BAM3 reported a dissociation constant (Kd) of ~120 nM
as determined by ITC.[6]

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b15602921/docs?utm_src=pdf-body#high-purity-synthetic-cle25-peptide-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b15602921/docs?utm_src=pdf-body#high-purity-synthetic-cle25-peptide-application-notes-and-protocols-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC5538625/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Conceptual ITC Workflow:

o Prepare a solution of the purified receptor in a suitable buffer.

Express and purify the extracellular domain of the BAM1 or BAM3 receptor.

o Prepare a solution of the synthetic CLE25 peptide in the same buffer.

 Titrate the CLE25 peptide solution into the receptor solution in the ITC instrument.

e Measure the heat changes upon binding.

e Analyze the data to determine the binding affinity (Kd), stoichiometry (n), and thermodynamic

parameters (AH and AS).

Table 4: Binding Affinities of CLE Peptides to Receptors (Reference Data)

Binding Affinity

Ligand Receptor Method

(Kd)
CLE45 BAM3 ITC ~120 nM[6]
CLE13 BAM1 Not Specified 10 nM[7]
CLE16 BAM1 Not Specified 6.9 nM[7]
CLE25 BAM1/BAM3 To be determined To be determined
CLE25 CLERK-CLV2 To be determined To be determined

Visualizations of Signaling Pathways and Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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